Cas no 364610-26-4 (4-(2-Bromophenoxy)methylbenzoic Acid)

• Product Name: 4-(2-Bromophenoxy)methylbenzoic Acid
• CAS No: 364610-26-4
• MF: C₁₄H₁₁BrO₃
• MW: 307.139343500137
• MDL: MFCD02090851
• CID: 1478940
• PubChem ID: 585015
• Update Time: 2025-05-19

4-(2-Bromophenoxy)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-bromophenoxy)methyl]benzoic Acid
• 4-(2-bromophenoxymethyl)benzoic acid
• 4-(2-Bromo-phenoxymethyl)-benzoic acid
• AC1LBLYO
• Benzoic acid, 4-(2-bromophenoxymethyl)-
• AC1Q73A3
• STOCK3S-09227
• CTK5I8775
• MolPort-000-152-275
• SBB019493
• Benzoic acid,4-(2-bromophenoxymethyl)
• CS-0249730
• 4-((2-Bromophenoxy)methyl)benzoic acid
• CHEMBL4170095
• MFCD02090851
• DTXSID90342845
• 4-((2-Bromophenoxy)methyl)benzoicacid
• Z54826949
• AKOS000196053
• EN300-44972
• STK046419
• BDBM50372746
• SCHEMBL15923280
• 4-[(2-Bromophenoxy)methyl]benzoic acid #
• 364610-26-4
• BBL037856
• 4-(2-Bromophenoxy)methylbenzoic Acid

• MDL： MFCD02090851
• Inchi： 1S/C14H11BrO3/c15-12-3-1-2-4-13(12)18-9-10-5-7-11(8-6-10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： RSOSIENOPSGTLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 305.98900
• Monoisotopic Mass: 305.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.72630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-Bromophenoxy)methylbenzoic Acid

4-(2-Bromophenoxy)methylbenzoic Acid: A Comprehensive Overview

4-(2-Bromophenoxy)methylbenzoic Acid, also known by its CAS number 364610-26-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a bromophenoxy group. The presence of the bromine atom in the phenoxy group introduces distinct electronic and steric properties, making this compound a valuable building block for various applications.

The synthesis of 4-(2-Bromophenoxy)methylbenzoic Acid typically involves multi-step organic reactions, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the phenoxy group with high precision. These methods not only enhance the purity of the final product but also pave the way for large-scale production.

In terms of applications, 4-(2-Bromophenoxy)methylbenzoic Acid has shown promise in drug discovery. Its structure allows for modulation of pharmacokinetic properties, such as absorption and metabolism, making it a candidate for developing bioactive molecules. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development. For example, researchers have demonstrated that derivatives of this compound exhibit selective inhibition against certain enzymes involved in inflammatory pathways.

Beyond pharmacology, this compound has found utility in materials science. Its ability to form stable metal-organic frameworks (MOFs) has been explored for applications in gas storage and catalysis. The bromine atom plays a crucial role in coordinating metal ions, enhancing the stability and functionality of these materials. Recent research has focused on optimizing the synthesis of MOFs incorporating 4-(2-Bromophenoxy)methylbenzoic Acid to achieve higher surface areas and better adsorption capacities.

The environmental impact of 4-(2-Bromophenoxy)methylbenico Acid is another area of active research. Studies have assessed its biodegradability and toxicity to aquatic organisms. While initial findings suggest moderate biodegradability under aerobic conditions, further investigations are needed to fully understand its ecological footprint. Regulatory agencies are closely monitoring these studies to ensure safe handling and disposal practices.

In conclusion, 4-(2-Bromophenoxy)methylbenzoic Acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel drugs, advanced materials, and sustainable chemical processes. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.